Cas no 6485-91-2 (Silane, chlorodiethoxy-)

• Product Name: Silane, chlorodiethoxy-
• CAS No: 6485-91-2
• MF: C₄H₁₀ClO₂Si
• MW: 153.659501552582
• CID: 510270
• PubChem ID: 6335226
• Update Time: 2025-04-23

Silane, chlorodiethoxy- Chemical and Physical Properties

Names and Identifiers

• Silane, chlorodiethoxy-
• Chlorodiethoxysilane
• Diethoxychlorosilane
• AKOS006277353
• SCHEMBL1316438
• Chloro(diethoxy)silyl
• BRN 1698347
• 6485-91-2
• DTXSID00983440

• Inchi： 1S/C4H10ClO2Si/c1-3-6-8(5)7-4-2/h3-4H2,1-2H3
• InChI Key： NMPRXYIATDTLDZ-UHFFFAOYSA-N
• SMILES： Cl[Si](OCC)OCC |^1:1|

Computed Properties

• Exact Mass: 153.0138588g/mol
• Monoisotopic Mass: 153.0138588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on Silane, chlorodiethoxy-

Silane, chlorodiethoxy (CAS No. 6485-91-2): A Comprehensive Overview in Modern Chemical Biology and Medicine

Silane, chlorodiethoxy, with the chemical formula C₆H₁₃Cl₂O₂Si and CAS number 6485-91-2, is a versatile organosilicon compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound, characterized by its diethoxy and dichloro substituents on a silicon backbone, exhibits unique reactivity that makes it invaluable in synthetic chemistry, material science, and biomedical applications. Its molecular structure allows for facile functionalization, making it a crucial intermediate in the synthesis of more complex molecules.

The utility of Silane, chlorodiethoxy stems from its ability to participate in a wide range of chemical reactions, including substitution, coupling, and hydrolysis processes. These reactions are fundamental to the construction of novel organic and inorganic materials, as well as to the development of new therapeutic agents. In recent years, researchers have leveraged its properties to create advanced polymers, coatings, and even drug delivery systems. The dichloro groups on the silicon atom provide a high degree of reactivity, enabling the formation of stable bonds with various nucleophiles.

One of the most compelling aspects of Silane, chlorodiethoxy is its role in the synthesis of biologically active compounds. Its ability to undergo selective reactions with nucleophiles has been exploited to create derivatives that exhibit pharmaceutical potential. For instance, researchers have utilized this compound to develop novel siloxane-based drugs that show promise in treating neurological disorders. The siloxane backbone enhances the stability and bioavailability of these molecules, making them more effective candidates for clinical use.

In the realm of material science, Silane, chlorodiethoxy has been employed to create advanced coatings and adhesives that exhibit exceptional durability and chemical resistance. These properties are particularly valuable in medical device manufacturing, where surfaces must withstand harsh environments without degradation. Additionally, its use in creating hydrophobic surfaces has found applications in water purification systems and anti-fogging technologies.

The latest research on Silane, chlorodiethoxy (CAS No. 6485-91-2) has revealed new possibilities in nanotechnology. Scientists have demonstrated its effectiveness in synthesizing silicon-based nanoparticles that can be used for imaging and therapeutic purposes. These nanoparticles can be functionalized with targeting ligands to deliver drugs directly to affected tissues, thereby improving treatment efficacy while minimizing side effects. The ability of these nanoparticles to cross biological barriers has opened up new avenues for treating diseases such as cancer.

The synthesis of Silane, chlorodiethoxy involves careful control of reaction conditions to ensure high yields and purity. Typically, it is prepared through the reaction of dichlorosilanes with ethylene oxide or through other organosilicon intermediates. The choice of synthetic route depends on the desired purity and scale of production. Advanced catalytic methods have been developed to improve the efficiency of these reactions, reducing waste and energy consumption.

The applications of Silane, chlorodiethoxy extend beyond traditional organic synthesis into emerging fields such as green chemistry. Researchers are exploring its use as a sustainable alternative to more hazardous reagents by developing environmentally friendly synthetic pathways. These efforts align with global initiatives to reduce the environmental impact of chemical manufacturing processes.

In conclusion, Silane, chlorodiethoxy (CAS No. 6485-91-2) is a multifaceted compound with broad applications in chemical biology and medicine. Its unique reactivity and versatility make it an indispensable tool for researchers developing new materials and therapeutic agents. As our understanding of its properties continues to grow, so too will its impact on advancing scientific knowledge and technological innovation.